Cas no 1935355-04-6 (2-(1-Amino-3-methylbutyl)-4-methylphenol)

• Product Name: 2-(1-Amino-3-methylbutyl)-4-methylphenol
• CAS No: 1935355-04-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5698740
• PubChem ID: 131000479
• Update Time: 2025-06-11

2-(1-Amino-3-methylbutyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1277464
• 2-(1-Amino-3-methylbutyl)-4-methylphenol
• 1935355-04-6

• Inchi： 1S/C12H19NO/c1-8(2)6-11(13)10-7-9(3)4-5-12(10)14/h4-5,7-8,11,14H,6,13H2,1-3H3
• InChI Key： OSTOCJSOBAVSIN-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C(CC(C)C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Amino-3-methylbutyl)-4-methylphenol

Comprehensive Overview of 2-(1-Amino-3-methylbutyl)-4-methylphenol (CAS No. 1935355-04-6)

2-(1-Amino-3-methylbutyl)-4-methylphenol (CAS No. 1935355-04-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a phenolic core substituted with an aminoalkyl group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its molecular framework could be leveraged to develop novel therapeutic agents.

The compound's CAS number 1935355-04-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. Its structure includes a 4-methylphenol moiety linked to a branched 1-amino-3-methylbutyl chain, which contributes to its distinct physicochemical properties. These characteristics, such as solubility and stability, are critical for its utility in high-throughput screening and medicinal chemistry applications. Recent studies have explored its role in modulating biological pathways, aligning with the growing demand for targeted drug delivery systems and precision medicine.

In the context of current trends, 2-(1-Amino-3-methylbutyl)-4-methylphenol aligns with the rising interest in small-molecule therapeutics and bioactive scaffolds. Searches for terms like "phenolic derivatives in drug design" and "aminoalkylphenol applications" reflect its relevance in academic and industrial settings. The compound's potential to interact with enzyme active sites or receptor proteins makes it a candidate for investigating structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug discovery.

From a synthetic perspective, the preparation of CAS No. 1935355-04-6 often involves multi-step organic synthesis, including condensation and reduction reactions. Its purity and yield are critical for downstream applications, prompting discussions around green chemistry and sustainable synthesis methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical production.

Beyond its pharmaceutical potential, 2-(1-Amino-3-methylbutyl)-4-methylphenol has been explored in material science for designing functional polymers and chelating agents. Its phenolic group offers opportunities for surface modification and covalent immobilization, relevant to nanotechnology and biosensor development. These interdisciplinary applications highlight its versatility, addressing common search queries like "phenolic compounds in advanced materials".

In summary, 2-(1-Amino-3-methylbutyl)-4-methylphenol (CAS No. 1935355-04-6) represents a compelling case study in modern chemistry, bridging gaps between drug discovery, materials engineering, and sustainable synthesis. Its continued exploration underscores the importance of specialty chemicals in addressing global health and technological challenges.